hexasodium;1-[6-[4-[2-[4-[[6-(3-carboxylatopyridin-1-ium-1-yl)-4-[3-(1-oxidoethylideneamino)-4-[(8-sulfo-4-sulfonatonaphthalen-2-yl)diazenyl]phenyl]imino-1H-1,3,5-triazin-2-ylidene]amino]-2-sulfophenyl]ethenyl]-3-sulfophenyl]imino-4-[3-(1-oxidoethylideneamino)-4-[(8-sulfo-4-sulfonatonaphthalen-2-yl)diazenyl]phenyl]imino-1H-1,3,5-triazin-2-yl]pyridin-1-ium-3-carboxylate

Specification

• CAS No.: 101948-59-8
• Molecular Formula: C68H46N18Na6O24S6+2
• Molecular Weight: 1829.517
• Standard InChI: InChI=1S/C68H50N18O24S6.6Na/c1-35(87)69-53-27-41(19-21-51(53)83-81-45-25-49-47(59(31-45)115(105,106)107)9-3-11-55(49)111(93,94)95)71-63-75-65(79-67(77-63)85-23-5-7-39(33-85)61(89)90)73-43-17-15-37(57(29-43)113(99,100)101)13-14-38-16-18-44(30-58(38)114(102,103)104)74-66-76-64(78-68(80-66)86-24-6-8-40(34-86)62(91)92)72-42-20-22-52(54(28-42)70-36(2)88)84-82-46-26-50-48(60(32-46)116(108,109)110)10-4-12-56(50)112(96,97)98;;;;;;/h3-34H,1-2H3,(H12-2,69,70,71,72,73,74,75,76,77,78,79,80,81,82,83,84,87,88,89,90,91,92,93,94,95,96,97,98,99,100,101,102,103,104,105,106,107,108,109,110);;;;;;/q;6*+1/p-4
• Standard InChI Key: YNHMNJARVNUVEK-UHFFFAOYSA-J
• SMILES: CC(=NC1=C(C=CC(=C1)N=C2NC(=NC3=CC(=C(C=C3)C=CC4=C(C=C(C=C4)N=C5NC(=NC(=NC6=CC(=C(C=C6)N=NC7=CC(=C8C=CC=C(C8=C7)S(=O)(=O)O)S(=O)(=O)[O-])N=C(C)[O-])N5)[N+]9=CC=CC(=C9)C(=O)[O-])S(=O)(=O)O)S(=O)(=O)O)NC(=N2)[N+]1=CC=CC(=C1)C(=O)[O-])N=NC1=CC(=C2C=CC=C(C2=C1)S(=O)(=O)O)S(=O)(=O)[O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]